N-(3,4-difluorophenyl)-3-(trifluoromethyl)benzamide
Description
N-(3,4-difluorophenyl)-3-(trifluoromethyl)benzamide, commonly known as DFB, is a synthetic compound that belongs to the class of N-phenylbenzamides. DFB is widely used in scientific research due to its unique properties, including its ability to inhibit the activity of certain enzymes and proteins.
Scientific Research Applications
Antipathogenic Activity
A study on thiourea derivatives, including those related to N-(3,4-difluorophenyl)-3-(trifluoromethyl)benzamide, demonstrated significant antipathogenic activity against bacterial strains such as Pseudomonas aeruginosa and Staphylococcus aureus. This suggests potential for developing novel antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).
Material Science and Polymer Research
Research in material science has highlighted the synthesis and characterization of organosoluble polyimides with trifluoromethyl-substituted benzene in the side chain. These polyimides exhibit good solubility in strong organic solvents and have high thermal stability, suggesting their utility in high-performance materials (Liu et al., 2002).
Crystallography and Molecular Interactions
Studies on the crystal structures of various N-(difluorophenyl)benzamides, including derivatives similar to N-(3,4-difluorophenyl)-3-(trifluoromethyl)benzamide, have provided insights into the role of fluorine in aggregation and complex C–F/C–H disorder. Such research aids in understanding molecular interactions and the effects of fluorine substitution patterns on molecular aggregation (Mocilac, Osman, & Gallagher, 2016).
Sensing and Detection Applications
Derivatives of N-(3,4-difluorophenyl)-3-(trifluoromethyl)benzamide have been explored for their colorimetric sensing behavior towards fluoride anions, showcasing a drastic color transition in response to fluoride anion presence. This indicates potential for development in naked-eye detection sensors for fluoride anion in solutions (Younes et al., 2020).
Chemical Synthesis and Catalysis
Research has also focused on the versatile catalytic ortho-fluorination of triflamide-protected benzylamines using N-fluoro-2,4,6-trimethylpyridinium triflate, demonstrating the synthetic utility of fluorinated compounds in medicinal chemistry and synthesis. This highlights the role of fluorinated compounds, similar to N-(3,4-difluorophenyl)-3-(trifluoromethyl)benzamide, in facilitating chemical transformations (Wang, Mei, & Yu, 2009).
properties
IUPAC Name |
N-(3,4-difluorophenyl)-3-(trifluoromethyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8F5NO/c15-11-5-4-10(7-12(11)16)20-13(21)8-2-1-3-9(6-8)14(17,18)19/h1-7H,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LPRGFDZSQYALDB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)C(=O)NC2=CC(=C(C=C2)F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8F5NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,4-difluorophenyl)-3-(trifluoromethyl)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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